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Compound of Interest

Compound Name: ABT-002

Cat. No.: B15621018

Get Quote

An in-depth analysis of the preclinical in vitro studies of ABT-002 reveals its role as a potent

molecular glue degrader targeting GSPT1 and NEK7 for the potential treatment of

Hepatocellular Carcinoma (HCC). ABT-002 is the active metabolite of the prodrug ABS-752,

which is converted by the liver-overexpressed enzyme VAP-1. This targeted activation

mechanism is a key feature of its therapeutic design.

Mechanism of Action
ABT-002 functions as a molecular glue, a small molecule that induces proximity between an E3

ubiquitin ligase, in this case, Cereblon (CRBN), and specific target proteins, known as

neosubstrates.[1][2] This induced interaction leads to the polyubiquitination of the target

proteins, marking them for degradation by the proteasome. The primary targets of ABT-002-

mediated degradation are GSPT1 (G1 to S phase transition 1) and NEK7 (NIMA related kinase

7).[1][2][3] The degradation of GSPT1, a key factor in translation termination, is crucial for the

observed cytotoxic effects in HCC cells.[2][4]

The prodrug, ABS-752, was developed to overcome the limited cell membrane permeability of

ABT-002.[2] ABS-752 itself does not form the necessary ternary complexes with CRBN and its

targets. Instead, it is metabolized by the monoamine oxidase VAP-1, which is highly expressed

in cirrhotic liver tissue, into an aldehyde intermediate and subsequently into the active

molecule, ABT-002.[2][4][5][6][7] This bioconversion is a critical step for its in vivo efficacy.
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Core Signaling and Activation Pathway
The pathway begins with the prodrug ABS-752, which, after entering the target tissue, is

enzymatically converted to the active ABT-002. ABT-002 then binds to the CRBN E3 ligase,

inducing a conformational change that allows for the recruitment of GSPT1 and NEK7, leading

to their degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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